Cas no 2175979-26-5 (5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one)

• Product Name: 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one
• CAS No: 2175979-26-5
• MF: C₁₀H₁₀ClFN₂O₂
• MW: 244.650004863739
• CID: 5325053
• Update Time: 2025-06-28

5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{[(5-chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one
• 5-[(5-chloro-3-fluoropyridin-2-yl)oxymethyl]pyrrolidin-2-one
• 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one

• Inchi： 1S/C10H10ClFN2O2/c11-6-3-8(12)10(13-4-6)16-5-7-1-2-9(15)14-7/h3-4,7H,1-2,5H2,(H,14,15)
• InChI Key： XAFSIHAJLNIBSM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)F)OCC1CCC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2

Additional information on 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one

Comprehensive Overview of 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one (CAS No. 2175979-26-5)

The compound 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one (CAS No. 2175979-26-5) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidin-2-one core and chloro-fluoropyridinyl moiety, make it a promising candidate for drug discovery and crop protection applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one has surged, driven by the need for novel small molecule therapeutics and agrochemical agents. The compound's CAS No. 2175979-26-5 serves as a critical identifier in chemical databases, facilitating its study in structure-activity relationship (SAR) analyses. Its chloro and fluoro substituents are particularly noteworthy, as these halogens often enhance molecular stability and binding affinity.

The synthesis of 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and confirm its molecular structure. This compound's logP and solubility profiles are frequently studied to assess its suitability for drug formulation or field applications in agriculture.

From a therapeutic perspective, the pyrrolidin-2-one framework is known to exhibit neuroprotective and anti-inflammatory properties, making CAS No. 2175979-26-5 a subject of interest in central nervous system (CNS) drug development. Concurrently, its pyridinyl ether linkage suggests potential utility in pesticide formulations, where similar compounds act as insect growth regulators. These dual applications align with current trends in cross-disciplinary chemical research.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one are ongoing, particularly regarding its biodegradation pathways and ecotoxicological effects. The presence of both chlorine and fluorine atoms necessitates thorough investigation of its environmental persistence, reflecting the chemical industry's growing emphasis on green chemistry principles.

In analytical chemistry, CAS No. 2175979-26-5 presents interesting challenges for mass spectrometry detection due to its heterocyclic fragmentation patterns. Method development for its quantification in complex matrices (e.g., biological samples or soil extracts) often employs LC-MS/MS techniques. These analytical methods are crucial for pharmacokinetic studies and residue monitoring programs.

The commercial availability of 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one through specialized chemical suppliers has enabled broader research access. However, researchers frequently inquire about custom synthesis options to obtain isotope-labeled versions or structural analogs for mechanistic studies. Such derivatives are valuable in tracer experiments and metabolic pathway elucidation.

Patent literature reveals growing intellectual property activity around pyrrolidinone derivatives containing halogenated pyridines, with CAS No. 2175979-26-5 appearing in several applications. This reflects the compound's perceived value in developing next-generation pharmaceuticals and crop protection solutions. The strategic incorporation of fluorine atoms, in particular, aligns with modern medicinal chemistry strategies to optimize bioavailability and target selectivity.

Future research directions for 5-{[(5-Chloro-3-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-2-one may explore its crystal engineering properties for co-crystal formation, or its potential as a ligand in catalytic systems. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from materials science to chemical biology. As synthetic methodologies advance, particularly in C-H activation and late-stage fluorination, new derivatives of this scaffold will likely emerge with enhanced properties.